Cas no 2680545-12-2 (7,7-difluoro-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.1.0heptane-3-carboxylic acid)

• Product Name: 7,7-difluoro-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.1.0heptane-3-carboxylic acid
• CAS No: 2680545-12-2
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 5645522
• PubChem ID: 165916616
• Update Time: 2025-06-13

7,7-difluoro-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.1.0heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680545-12-2
• 7,7-difluoro-2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[4.1.0]heptane-3-carboxylic acid
• EN300-28280884
• 7,7-difluoro-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.1.0heptane-3-carboxylic acid

• Inchi： 1S/C11H13F2NO4/c1-2-5-18-10(17)14-7(9(15)16)4-3-6-8(14)11(6,12)13/h2,6-8H,1,3-5H2,(H,15,16)
• InChI Key： PHXMRCCDWFDHMK-UHFFFAOYSA-N
• SMILES： FC1(C2C1CCC(C(=O)O)N2C(=O)OCC=C)F

Computed Properties

• Exact Mass: 261.08126422g/mol
• Monoisotopic Mass: 261.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 7,7-difluoro-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.1.0heptane-3-carboxylic acid

Research Brief on 7,7-Difluoro-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.1.0]heptane-3-carboxylic Acid (CAS: 2680545-12-2)

The compound 7,7-difluoro-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.1.0]heptane-3-carboxylic acid (CAS: 2680545-12-2) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This bicyclic structure, featuring a difluorinated azabicyclo[4.1.0]heptane core, has drawn significant attention due to its unique physicochemical properties and potential applications in drug discovery. Recent studies have focused on its role as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound as a key intermediate for the preparation of covalent inhibitors targeting cysteine proteases. The researchers demonstrated that the allyloxycarbonyl (Alloc) protecting group in the molecule allows for efficient deprotection under mild conditions, enabling subsequent functionalization. The difluorinated cyclopropane ring was found to enhance metabolic stability while maintaining favorable ligand-receptor interactions, as evidenced by crystallographic studies with SARS-CoV-2 main protease (Mpro).

In parallel research, the compound's potential as a precursor for PROTAC (Proteolysis Targeting Chimera) development has been investigated. The azabicyclo[4.1.0]heptane scaffold provides both rigidity and three-dimensionality to the resulting molecules, addressing the challenge of achieving optimal molecular geometry in protein degradation strategies. A recent patent application (WO2023056421) describes derivatives of 2680545-12-2 that show promising degradation efficiency against challenging targets such as KRAS G12C mutant proteins.

From a synthetic chemistry perspective, significant progress has been made in the asymmetric synthesis of this compound. A 2024 report in Organic Letters details a novel catalytic system using chiral N-heterocyclic carbene (NHC) ligands that achieves >99% ee for the key cyclopropanation step. This advancement addresses previous challenges in controlling the stereochemistry of the difluorinated cyclopropane ring, which is crucial for biological activity.

Pharmacokinetic studies of derivatives have revealed interesting properties. The difluorination at the 7-position significantly reduces oxidative metabolism while the carboxylic acid moiety provides favorable solubility characteristics. This balance between metabolic stability and solubility makes the scaffold particularly attractive for CNS drug development, with several research groups exploring its application in neurological targets.

Looking forward, the unique structural features of 7,7-difluoro-2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.1.0]heptane-3-carboxylic acid continue to inspire innovative applications. Current research directions include its incorporation into macrocyclic compounds for improved target engagement and its use in the development of next-generation antibody-drug conjugates (ADCs) where the Alloc group serves as a convenient handle for bioconjugation. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in medicinal chemistry for years to come.